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Compound of Interest

Compound Name: 3'-Nitroacetanilide

Cat. No.: B085905

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for 3'-
Nitroacetanilide (CAS No. 122-28-1). The information is compiled from various safety data
sheets and chemical databases to ensure a thorough understanding of the potential hazards,
handling procedures, and emergency responses associated with this compound.

Hazard Identification and Classification

3'-Nitroacetanilide is classified as a hazardous chemical.[1] The Globally Harmonized System
of Classification and Labelling of Chemicals (GHS) provides the following hazard statements
based on available data.[2][3]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3]

H317: May cause an allergic skin reaction.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Signal Word: Warning[1][2]
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Pictogram: Irritant[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3'-Nitroacetanilide is presented in

the table below. This data is essential for safe handling, storage, and experimental design.

Property

Value

Molecular Formula

C8H8N203[4][5]

Molecular Weight 180.16 g/mol [2][4]
White to light yellow or brown powder/crystals[5]
Appearance
[6]
Melting Point 154-158 °C[4][5][7]
Boiling Point 379 °C at 760 mmHg[4]
Flash Point 183 °C[4][5]
Density 1.34 g/cm3[4][5]
Soluble in chloroform and nitrobenzene. Slightly
Solubility soluble in hot water. Practically insoluble in

ether.[5][8]

Vapor Pressure

6.04E-06 mmHg at 25°C[4][5]

Toxicological Information

While detailed experimental protocols for the toxicological studies of 3'-Nitroacetanilide are

not publicly available in the searched literature, the primary toxicological effects are

summarized below.
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Effect Description
o No acute toxicity information is available for this
Acute Toxicity
product.[1]
Skin Corrosion/Irritation Causes skin irritation (Category 2).[1][2]
Serious Eye Damage/Irritation Causes serious eye irritation (Category 2).[1][2]
Respiratory or Skin Sensitization May cause an allergic skin reaction.[2][3]

N o ] May cause respiratory irritation (Category 3).
Specific Target Organ Toxicity (Single Exposure) ) )
The target organ is the respiratory system.[1][2]

) o The carcinogenic properties have not been fully
Carcinogenicity investigated.[d]

Germ Cell Mutagenicity No data available.[10]

Reproductive Toxicity No data available.

Experimental Protocols

Detailed experimental methodologies for the toxicological assessments cited in the safety data
sheets are not provided in the available resources. The classifications are based on data
submitted to regulatory bodies like ECHA, but the full study reports are not accessible through
standard searches.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk of exposure.

Handling:

Avoid contact with skin and eyes.[1][11]

Do not breathe dust.[1][11]

Use only in a well-ventilated area or outdoors.[1][10]

Wash hands and any exposed skin thoroughly after handling.[1]
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o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[1][10]

Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[1][10]

o Store locked up.[1][10]

e Incompatible with strong oxidizing agents, strong acids, and strong bases.[1][9]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 3'-
Nitroacetanilide:

Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][9]

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[1][12]

If exposure limits are exceeded or irritation is
) ) experienced, use a full-face respirator. A dust
Respiratory Protection ]
mask of type N95 (US) is also recommended.[7]

[10]

First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Measures

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention if
you feel unwell.[1][9][10]

Wash off immediately with plenty of soap and
) water.[1] Remove and wash contaminated
Skin Contact ) o
clothing before reuse.[1] If skin irritation or a

rash occurs, get medical advice/attention.[10]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advice/attention.[1][10]

Clean mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or poison control
center immediately.[10][13]

Firefighting Measures

Suitable Extinguishing Media:

o Water spray, carbon dioxide (CO2), dry chemical, or chemical foam.[1][10]
Specific Hazards Arising from the Chemical:

e When heated to decomposition, it may emit toxic fumes.[14]

e Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[1]

Protective Equipment and Precautions for Firefighters:
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e Asin any fire, wear a self-contained breathing apparatus (SCBA) with pressure-demand,
MSHA/NIOSH (approved or equivalent), and full protective gear.[1][9]

Accidental Release Measures

Personal Precautions:

o Ensure adequate ventilation.[1][9]

o Use personal protective equipment as required.[1][9]

e Avoid dust formation.[10]

Environmental Precautions:

e Do not let this chemical enter the environment.[1][9]

Methods for Containment and Cleaning Up:

» Sweep up and shovel into suitable containers for disposal.[1][9]
* Ventilate the area and wash the spill site after material pickup is complete.[14]
Diagrams

Emergency Response Workflow for 3'-Nitroacetanilide
EXxposure
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Exposure Event

(Inhalation, Skin/Eye Contact, Ingestion)

Assess the Situation
(Safety of Rescuer, Nature of Exposure)

Skin Contact

Move to Fresh Air. Wash with plenty of soap and water. Rinse cautiously with water for at least 15 minutes. Rinse mouth.
Keep at rest. Remove contaminated clothing. Remove contact lenses if possible. Do NOT induce vomiting.

Seek Immediate Medical Attention

Monitor for delayed symptoms.
Treat symptomatically.

Click to download full resolution via product page

Caption: Workflow for handling an exposure incident involving 3'-Nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085905#health-and-safety-information-for-3-
nitroacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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